Cas no 42087-82-1 (Methyl 2,6-dinitrobenzoate)
Methyl 2,6-dinitrobenzoate structure
Product Name:Methyl 2,6-dinitrobenzoate
CAS No:42087-82-1
MF:C8H6N2O6
MW:226.143042087555
MDL:MFCD18651712
CID:333102
PubChem ID:333850
Update Time:2025-04-19
Methyl 2,6-dinitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,6-dinitrobenzoate
- 2,6-dinitroBenzoic acid methyl ester
- Benzoic acid,2,6-dinitro-, methyl ester
- 2,6-Dinitrobenzoesaeuremethylester
- 2,6-Dinitro-benzoesaeure-methylester
- 2,6-Di-nitro-benzoesaure-methylester
- 2,6-dinitro-benzoic acid methyl ester
- Methyl-2,6-dinitrobenzoat
- NSC337976
- MFCD18651712
- CS-0452339
- AKOS022183107
- A913404
- FT-0751788
- SY013039
- 42087-82-1
- SCHEMBL11398188
- AC6113
- AC-23459
- YZRFTJSIVVNRMI-UHFFFAOYSA-N
- CS-11268
- DTXSID70318881
- NSC-337976
- DB-070255
-
- MDL: MFCD18651712
- Inchi: 1S/C8H6N2O6/c1-16-8(11)7-5(9(12)13)3-2-4-6(7)10(14)15/h2-4H,1H3
- InChI Key: YZRFTJSIVVNRMI-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 226.02258
- Monoisotopic Mass: 226.022586
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 118
Experimental Properties
- Density: 1.497
- Boiling Point: 323°C at 760 mmHg
- Flash Point: 151.5°C
- Refractive Index: 1.592
- PSA: 112.58
Methyl 2,6-dinitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00895-250mg |
Methyl 2,6-dinitrobenzoate |
42087-82-1 | 97% | 250mg |
¥1319.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00895-1g |
Methyl 2,6-dinitrobenzoate |
42087-82-1 | 97% | 1g |
¥1939.0 | 2023-09-05 | |
| Chemenu | CM368571-250mg |
Methyl 2,6-dinitrobenzoate |
42087-82-1 | 95%+ | 250mg |
$131 | 2022-06-11 | |
| Chemenu | CM368571-1g |
Methyl 2,6-dinitrobenzoate |
42087-82-1 | 95%+ | 1g |
$193 | 2022-06-11 | |
| Apollo Scientific | OR471105-1g |
Methyl 2,6-Dinitrobenzoate |
42087-82-1 | 1g |
£210.00 | 2023-08-31 | ||
| Apollo Scientific | OR471105-5g |
Methyl 2,6-Dinitrobenzoate |
42087-82-1 | 5g |
£553.00 | 2023-08-31 | ||
| eNovation Chemicals LLC | D686271-0.25g |
Methyl 2,6-Dinitrobenzoate |
42087-82-1 | 97% | 0.25g |
$110 | 2024-07-20 | |
| eNovation Chemicals LLC | D686271-1g |
Methyl 2,6-Dinitrobenzoate |
42087-82-1 | 97% | 1g |
$165 | 2024-07-20 | |
| eNovation Chemicals LLC | D686271-5g |
Methyl 2,6-Dinitrobenzoate |
42087-82-1 | 97% | 5g |
$715 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523006-250mg |
Methyl 2,6-dinitrobenzoate |
42087-82-1 | 98% | 250mg |
¥936.00 | 2024-05-14 |
Methyl 2,6-dinitrobenzoate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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